Cas no 701305-11-5 (2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione)

• Product Name: 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione
• CAS No: 701305-11-5
• MDL: MFCD11501870
• CID: 4657343
• Update Time: 2025-10-30

2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione

• MDL： MFCD11501870

Additional information on 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione

Research Brief on 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione (CAS: 701305-11-5)

2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione (CAS: 701305-11-5) is a synthetic compound that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential use in treating various diseases. This research brief synthesizes the latest findings on this compound, providing insights into its current status in drug discovery and development.

The compound belongs to the class of isothiazolidinone derivatives, which are known for their diverse biological activities. Its structure features a tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione core substituted with a 3,4-dichlorophenyl group, which is believed to contribute to its bioactivity. Recent research has focused on elucidating its molecular targets and optimizing its pharmacological profile for potential clinical applications.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammatory responses. The study reported an IC50 value of 0.8 μM in cell-based assays, suggesting its promise as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored its potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) found that the compound shows selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR pathways. The study proposed that the compound's mechanism of action may involve modulation of protein-protein interactions in these signaling cascades.

From a chemical perspective, structure-activity relationship (SAR) studies have been instrumental in optimizing the compound's properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) systematically modified various positions of the core structure, identifying key pharmacophores responsible for its biological activity. These findings are guiding the design of next-generation analogs with improved potency and pharmacokinetic profiles.

The compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics are currently under investigation. Preliminary toxicology studies in animal models suggest a favorable therapeutic window, though further optimization may be required to address certain metabolic stability issues identified in recent pharmacokinetic studies.

Looking ahead, 2-(3,4-Dichlorophenyl)tetrahydro-1H-1lambda~6~-isothiazole-1,1-dione represents a promising scaffold for drug discovery. Its versatility as demonstrated by multiple biological activities makes it an attractive candidate for further development. Current research efforts are focused on identifying its precise molecular targets through chemical proteomics approaches and exploring its potential in combination therapies. As these studies progress, this compound may emerge as a valuable tool compound or even a clinical candidate in specific therapeutic areas.